Cas no 515846-41-0 (1H-Purin-6-amine, 2-(1-methylethyl)- (9CI))

• Product Name: 1H-Purin-6-amine, 2-(1-methylethyl)- (9CI)
• CAS No: 515846-41-0
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 935586
• PubChem ID: 20357459
• Update Time: 2025-04-19

1H-Purin-6-amine, 2-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-6-amine, 2-(1-methylethyl)- (9CI)
• SCHEMBL542009
• 2-Isopropyl-1H-purin-6-amine
• 2-(propan-2-yl)-1H-purin-6-amine
• 515846-41-0

• Inchi： 1S/C8H11N5/c1-4(2)7-12-6(9)5-8(13-7)11-3-10-5/h3-4H,1-2H3,(H3,9,10,11,12,13)
• InChI Key： SHQCUHPYJOVWMB-UHFFFAOYSA-N
• SMILES： N1C2=C(C(N)=NC=1C(C)C)NC=N2

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.5Ų